Cas no 2229462-85-3 (3-(2-bromo-6-fluorophenyl)but-3-en-1-amine)

• Product Name: 3-(2-bromo-6-fluorophenyl)but-3-en-1-amine
• CAS No: 2229462-85-3
• MF: C₁₀H₁₁BrFN
• MW: 244.103445291519
• CID: 6471537
• PubChem ID: 165716903
• Update Time: 2025-05-24

3-(2-bromo-6-fluorophenyl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-6-fluorophenyl)but-3-en-1-amine
• 2229462-85-3
• EN300-1915434

• Inchi： 1S/C10H11BrFN/c1-7(5-6-13)10-8(11)3-2-4-9(10)12/h2-4H,1,5-6,13H2
• InChI Key： AXGHFUBCZFVBDN-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C(=C)CCN)F

Computed Properties

• Exact Mass: 243.00589g/mol
• Monoisotopic Mass: 243.00589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-bromo-6-fluorophenyl)but-3-en-1-amine

3-(2-Bromo-6-Fluorophenyl)But-3-en-1-Amine: A Comprehensive Overview

3-(2-Bromo-6-Fluorophenyl)But-3-en-1-Amine, identified by the CAS number 2229462-85-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a bromine atom, a fluorine atom, and an amine group within a bicyclic framework. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, material science, and chemical synthesis.

The molecular formula of 3-(2-Bromo-6-Fluorophenyl)But-3-en-1-Amine is C₉H₉BrF₁N. Its structure consists of a benzene ring substituted with bromine and fluorine atoms at the 2 and 6 positions, respectively. The ring is further connected to a butenyl chain that terminates in an amine group. This arrangement imparts the molecule with both aromatic and aliphatic characteristics, making it a valuable substrate for various chemical transformations.

The synthesis of 3-(2-Bromo-6-Fluorophenyl)But-3-en-1-Amine typically involves multi-step reactions, often starting from bromobenzene derivatives. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. For instance, the use of palladium-catalyzed coupling reactions has become a cornerstone in constructing such complex molecules.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. Its ability to act as a precursor for bioactive molecules makes it a valuable tool in drug discovery programs targeting various diseases. Recent studies have highlighted its potential as an intermediate in the synthesis of kinase inhibitors and other therapeutic agents.

The electronic properties of 3-(2-Bromo-6-Fluorophenyl)But-3-en-1-Amine are also being explored for applications in organic electronics. The conjugated system within the molecule facilitates electron delocalization, which could be harnessed in materials for flexible electronics or photovoltaic devices.

Safety considerations are paramount when handling this compound. While it is not classified as a hazardous material under current regulations, proper precautions should be taken due to its chemical reactivity. Storage in inert conditions and handling under controlled environments are recommended to ensure stability and prevent unintended reactions.

In conclusion, 3-(2-Bromo-6-Fluorophenyl)But-3-en-1-Amine, CAS No. 2229462-85-3, stands as a testament to the ingenuity of modern organic chemistry. Its diverse functional groups and versatile structure continue to inspire innovative research across multiple disciplines.